Cas no 172499-76-2 (Ethyl 3-(1H-Imidazol-2-yl)propanoate)

• Product Name: Ethyl 3-(1H-Imidazol-2-yl)propanoate
• CAS No: 172499-76-2
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD20661662
• CID: 1360531
• PubChem ID: 22259341
• Update Time: 2025-10-17

Ethyl 3-(1H-Imidazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-propanoic acid, ethyl ester
• ethyl 3-(1H-imidazol-2-yl)propanoate
• KQIXNQRMDCPWIH-UHFFFAOYSA-N
• 172499-76-2
• SCHEMBL3591993
• AKOS024015962
• ethyl 3-(1H-imidazol-2-yl)propionate
• ETHYL3-(1H-IMIDAZOL-2-YL)PROPANOATE
• CS-0151587
• MFCD20661662
• XGA49976
• AS-39006
• Ethyl 3-(1H-Imidazol-2-yl)propanoate

• MDL： MFCD20661662
• Inchi： 1S/C8H12N2O2/c1-2-12-8(11)4-3-7-9-5-6-10-7/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： KQIXNQRMDCPWIH-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1=NC=CN1)=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98

Additional information on Ethyl 3-(1H-Imidazol-2-yl)propanoate

Recent Advances in the Study of Ethyl 3-(1H-Imidazol-2-yl)propanoate (CAS: 172499-76-2) in Chemical Biology and Pharmaceutical Research

Ethyl 3-(1H-Imidazol-2-yl)propanoate (CAS: 172499-76-2) is a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future directions.

The compound's imidazole ring is a key structural feature that contributes to its biological activity. Imidazole derivatives are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities. Recent research has explored the potential of Ethyl 3-(1H-Imidazol-2-yl)propanoate as a precursor in the synthesis of novel bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of new antifungal agents, showing promising activity against Candida species.

In addition to its antimicrobial properties, Ethyl 3-(1H-Imidazol-2-yl)propanoate has been investigated for its role in modulating enzyme activity. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on certain kinases, suggesting potential applications in cancer therapy. The study utilized molecular docking and in vitro assays to elucidate the compound's mechanism of action, providing a foundation for further optimization.

The synthesis of Ethyl 3-(1H-Imidazol-2-yl)propanoate has also seen advancements. A 2022 publication in Organic Process Research & Development described an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly relevant for scaling up production for preclinical and clinical studies.

Looking ahead, the versatility of Ethyl 3-(1H-Imidazol-2-yl)propanoate makes it a valuable candidate for further exploration in drug discovery. Its ability to serve as a scaffold for the design of new therapeutic agents underscores its importance in the field. Future research directions may include the development of derivatives with enhanced bioavailability and target specificity, as well as investigations into its potential applications in neurodegenerative diseases and metabolic disorders.

In conclusion, Ethyl 3-(1H-Imidazol-2-yl)propanoate (CAS: 172499-76-2) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its biological activities and synthetic potential, paving the way for its use in the development of novel therapeutics. Continued research in this area holds promise for addressing unmet medical needs and advancing the field of medicinal chemistry.